Cas no 646450-30-8 (1-Butanone, 1-(9-phenanthrenyl)-)

• Product Name: 1-Butanone, 1-(9-phenanthrenyl)-
• CAS No: 646450-30-8
• MF: C₁₈H₁₆O
• MW: 248.319045066833
• CID: 420897
• PubChem ID: 5224592
• Update Time: 2025-04-19

1-Butanone, 1-(9-phenanthrenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(9-phenanthrenyl)-
• 1-phenanthren-9-ylbutan-1-one
• DTXSID80411332
• AKOS024331747
• 646450-30-8
• 1-PHENANTHREN-9-YL-BUTAN-1-ONE

• Inchi： 1S/C18H16O/c1-2-7-18(19)17-12-13-8-3-4-9-14(13)15-10-5-6-11-16(15)17/h3-6,8-12H,2,7H2,1H3
• InChI Key： NWYYYJSVKAUHMO-UHFFFAOYSA-N
• SMILES： O=C(CCC)C1C=C2C=CC=CC2=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 248.12018
• Monoisotopic Mass: 248.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07